Cas no 746668-81-5 ((1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid)

(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole core substituted with a pyridinyl group and a dimethylsulfamoyl moiety. This compound is primarily valued in synthetic chemistry as a versatile building block for Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with high efficiency. The presence of the boronic acid group ensures reactivity with aryl halides, while the pyridine and sulfamoyl substituents contribute to its stability and solubility in organic solvents. Its well-defined structure makes it suitable for applications in pharmaceutical and materials science research, particularly in the development of heterocyclic compounds and functionalized intermediates. The product is typically handled under inert conditions due to the sensitivity of the boronic acid group.

(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid structure

746668-81-5 structure

Product Name:(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid

CAS No:746668-81-5

MF:C₁₀H₁₃BN₄O₄S

MW:296.110620260239

CID:844084

PubChem ID:58757206

Update Time:2025-05-28

(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid
- [1-(dimethylsulfamoyl)-3-pyridin-2-ylpyrazol-4-yl]boronic acid
- 1-(N,N-dimethyl)-sulfamoyl-3-pyridin-2-yl-pyrazole-4-boronic acid
- Boronic acid, [1-[(diMethylaMino)sulfonyl]-3-(2-pyridinyl)-1H-pyrazol-4-yl]- (9CI)
- 746668-81-5
- [1-(Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl]boronic acid
- DTXSID30729878
- SCHEMBL5930958
- (1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronicacid
- 1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1h-pyrazol-4-ylboronic acid
- DB-327561
- Inchi： 1S/C10H13BN4O4S/c1-14(2)20(18,19)15-7-8(11(16)17)10(13-15)9-5-3-4-6-12-9/h3-7,16-17H,1-2H3
- InChI Key： BYKUHGRCOUFFML-UHFFFAOYSA-N
- SMILES： S(N(C)C)(N1C=C(B(O)O)C(C2C=CC=CN=2)=N1)(=O)=O

Computed Properties

Exact Mass: 296.0750562g/mol
Monoisotopic Mass: 296.0750562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 117Å²

(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM134025-1g	(1-(N,N-dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid	746668-81-5	95%	1g	$622	2023-02-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD249693-1g	(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid	746668-81-5	95+%	1g	￥3808.0	2024-04-18
Alichem	A029194748-1g	(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid	746668-81-5	95%	1g	$554.88	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741908-1g	(1-(n,n-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1h-pyrazol-4-yl)boronic acid	746668-81-5	98%	1g	￥5488.00	2024-07-28
Crysdot LLC	CD11063273-1g	(1-(N,N-Dimethylsulfamoyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid	746668-81-5	95+%	1g	$668	2024-07-18